Cas no 2645416-83-5 (5-bromopyrimidin-4(3H)-one-2,6-d2)

• Product Name: 5-bromopyrimidin-4(3H)-one-2,6-d2
• CAS No: 2645416-83-5
• MF: C₄H₃BrN₂O
• MW: 176.99574303627
• CID: 6825827
• PubChem ID: 172403814
• Update Time: 2025-02-26

5-bromopyrimidin-4(3H)-one-2,6-d2 Chemical and Physical Properties

Names and Identifiers

• 5-bromopyrimidin-4(3H)-one-2,6-d2
• 2645416-83-5
• CS-23979

• Inchi： 1S/C4H3BrN2O/c5-3-1-6-2-7-4(3)8/h1-2H,(H,6,7,8)/i1D,2D
• InChI Key： CLJIGLPOBRSBNU-QDNHWIQGSA-N
• SMILES： BrC1=C([2H])N=C([2H])NC1=O

Computed Properties

• Exact Mass: 175.95543Da
• Monoisotopic Mass: 175.95543Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų